Methyl Thiocyanate

• CAS No.: 556-64-9
• Product Name: Methyl Thiocyanate
• Molecular Formula: C2H3NS
• Molecular Weight: 73.12 g/mol
• IUPAC Name: methyl thiocyanate
• Standard InChI: InChI=1S/C2H3NS/c1-4-2-3/h1H3
• Standard InChIKey: VYHVQEYOFIYNJP-UHFFFAOYSA-N
• SMILES: CSC#N
• Canonical SMILES: CSC#N
• Boiling Point: 266 to 271 °F at 760 mm Hg (EPA, 1998); 132.9 °C; 130-133 °C
• Colorform: COLORLESS LIQUID
• Density: 1.068 at 77 °F (EPA, 1998); d15 1.08; 1.068 g/cu cm at 25 °C
• Melting Point: -60 °F (EPA, 1998); -5.0 °C; Fp ?91 °; -51 °C
• Physical Description: Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998)
• Description: Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998); Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
• Shelf Life: VOLATILE
• Solubility: VERY SLIGHTLY SOL IN WATER; MISCIBLE WITH ALC, ETHER; Soluble in carbon tetrachloride.
• Synonyms: Methyl Sulfocyanate; Methyl Thiocyanate; NSC 9368; Thiocyanic Acid Methyl Ester
• Vapor Pressure: 10 mm Hg at 70.88 °F (EPA, 1998); 12.07 mmHg; 12.1 mm Hg at 25 °C
• PubChem Compound: 11168
• Last Modified: Nov 11 2021